Cas no 1999-42-4 (DL-Alanyl-DL-leucine)

DL-Alanyl-DL-leucine is a dipeptide composed of racemic forms of alanine and leucine. This compound is primarily utilized in biochemical and pharmaceutical research as a model substrate for studying peptide metabolism, enzyme specificity, and transport mechanisms. Its racemic nature allows for investigations into stereoselective interactions with enzymes and receptors. DL-Alanyl-DL-leucine is also employed in nutrient media for microbial culture studies due to its role as a nitrogen source. The product's stability and solubility in aqueous solutions make it suitable for experimental applications requiring controlled peptide degradation or synthesis. It serves as a valuable tool for probing peptide bond hydrolysis and amino acid uptake pathways in vitro.

DL-Alanyl-DL-leucine structure

Product Name:DL-Alanyl-DL-leucine

CAS No:1999-42-4

MF:C₉H₁₈N₂O₃

MW:202.250822544098

MDL:MFCD00025555

CID:118283

PubChem ID:87561867

Update Time:2025-06-07

DL-Alanyl-DL-leucine Chemical and Physical Properties

Names and Identifiers

- DL-Alanyl-DL-leucine
- 2-(2-aminopropanoylamino)-4-methylpentanoic acid
- H-DL-Ala-DL-Leu-OH
- Leucine, alanyl-
- (+-)-N-Alanyl-leucin
- (+-)-N-alanyl-leucine
- (S,S)2-(2-amino-propionylamino)-4-methyl-pentanoic acid
- alanylleucine
- D-Ala-D-Leu-OH
- D-Ala-L-Leu-OH
- DL-ALA-DL-LEU
- DL-ALANINE-DL-LEUCINE
- DL-Alanyl-DL-Lencine
- DL-Alanyl-DL-leucin
- L-Ala-D-Leu-OH
- L-Ala-L-Leu-OH,(1:1:1:1)
- opt.-inakt. N-Alanyl-leucin
- NSC 89664
- 2-(2-Aminopropanamido)
- 2-(2-Aminopropanamido)-4-methylpentanoic acid
- dl-alanyl-dl-leucine95+%
- cytochalasin D
- [(1R,2R,5R,7S,11R,12S,14S,15R,16S)-16-Benzyl-5,12-dihydroxy-5,7,14-trimethyl-13-methylidene-6,18-dio
- RDIKFPRVLJLMER-UHFFFAOYSA-N
- NSC-89666
- SCHEMBL1171451
- A0185
- N-(2-Amino-1-hydroxypropylidene)leucine
- NSC89666
- NSC-89609
- HY-W014786
- BS-44084
- BRD-A08636822-001-01-4
- FT-0633725
- (2S)-2-(2-aminopropanoylamino)-4-methylpentanoic acid
- N-(2-Aminopropanoyl)leucine #
- (2S)-2-[[(2R)-2-aminopropanoyl]amino]-4-methylpentanoic acid
- 1999-42-4
- alanyl-DL-leucine
- FT-0695788
- AKOS009158119
- FT-0641102
- D88225
- 2-(2-azanylpropanoylamino)-4-methyl-pentanoic acid
- DTXSID80936873
- MFCD00025555
- L012879
- H-DL-Ala-Leu-OH
- A835633
- NSC89609
- NSC-89664
- 2-(2-aminopropanamido)-4-methylpentanoicacid
- CHEMBL1221716
- FT-0633966
- 2-(2-aminopropanoylamino)-4-methyl-pentanoic acid
- CS-W015502
- A821575
- NSC89664
- 1638-60-4
- CCG-233356
- FT-0634765
- A810521
- CHEBI:177395
- BAA99942
- 2-[(2-amino-1-oxopropyl)amino]-4-methylpentanoic acid
- L-alanyl-D-leucine
- D-Leucine, L-alanyl-
- DB-045052
- DB-048317
- DB-054988
- H-D-ALA-LEU-OH
- DB-043573
- MDL： MFCD00025555
- Inchi： 1S/C9H18N2O3/c1-5(2)4-7(9(13)14)11-8(12)6(3)10/h5-7H,4,10H2,1-3H3,(H,11,12)(H,13,14)
- InChI Key： RDIKFPRVLJLMER-UHFFFAOYSA-N
- SMILES： OC(C(CC(C)C)NC(C(C)N)=O)=O

Computed Properties

Exact Mass: 202.13200
Monoisotopic Mass: 202.132
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 37
Rotatable Bond Count: 4
Complexity: 996
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 113
Surface Charge: 0
Tautomer Count: 2
XLogP3: nothing

Experimental Properties

Color/Form: Not determined
Density: 1.108±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 409.7 °C at 760 mmHg
Flash Point: 201.6 °C
Solubility: Dissolution (87 g/l) (25 º C),
PSA: 92.42000
LogP: 1.04030
Solubility: Not determined

DL-Alanyl-DL-leucine Security Information

WGK Germany：3
Storage Condition：−20°C

DL-Alanyl-DL-leucine Pricemore >>

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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A121376-100mg	DL-Alanyl-DL-leucine	1999-42-4	95%	100mg	¥468.90	2023-09-04
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